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Compound of Interest

Compound Name: Calcium hydroxycitrate

Cat. No.: B12318516

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of
calcium hydroxycitrate. Adherence to these protocols is critical for ensuring personnel safety
and minimizing environmental impact. While generally considered non-hazardous, proper
handling and disposal are mandatory to mitigate risks associated with mild irritation and to
comply with laboratory waste management standards.

Immediate Safety and Handling Precautions

Before handling calcium hydroxycitrate, it is imperative to don the appropriate Personal
Protective Equipment (PPE) to prevent potential skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves Nitrile or latex To prevent skin contact.

To protect eyes from dust

Eye Protection Safety glasses or goggles )
particles.
Lab Coat Standard laboratory coat To protect clothing and skin.
Recommended when handling
) ) ) ) large quantities or if dust
Respiratory Protection N95 or equivalent respirator

generation is likely, to prevent

respiratory tract irritation.[1]

In Case of Exposure:
o Skin Contact: Wash the affected area thoroughly with soap and water.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[1]

 Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek medical
attention.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.

Step-by-Step Disposal Procedure

Calcium hydroxycitrate is insoluble in water, and therefore, sewer disposal is not a viable or
recommended option. The primary method for disposal is as a non-hazardous solid waste.

Step 1: Waste Collection and Containment
» Small Quantities (e.g., residual amounts from experiments):
o Carefully sweep the solid material into a designated, clearly labeled waste container.

o Use a plastic dustpan and a soft brush to avoid generating dust.
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o The container must be sealable to prevent spillage and the release of dust.

o Large Quantities (e.g., expired or unused bulk containers):
o If possible, dispose of the material in its original, sealed container.

o If the original container is compromised, transfer the contents to a larger, durable, and
sealable waste container (e.g., a screw-cap plastic drum).

o Perform this transfer in a well-ventilated area, preferably within a fume hood, to minimize
dust inhalation.

Step 2: Labeling
» All waste containers must be clearly and accurately labeled. The label should include:

The words "Non-Hazardous Waste"

[¢]

[e]

The full chemical name: "Calcium Hydroxycitrate"

o

The date of accumulation.
o The name of the generating laboratory and a point of contact.
Step 3: Storage

o Store the sealed and labeled waste container in a designated waste accumulation area
within the laboratory.

e This area should be away from incompatible materials, particularly strong acids, with which it
may react.

e Ensure the storage area is cool, dry, and well-ventilated.
Step 4: Final Disposal

o Once the waste container is full, or in accordance with your institution's waste pickup
schedule, arrange for its disposal through your facility's Environmental Health and Safety
(EHS) department or the designated waste management provider.
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e This waste will typically be sent to a sanitary landfill. Do not dispose of this solid waste in
regular laboratory trash bins that are handled by custodial staff.

Quantitative Data Summary

The following table summarizes key physical and safety data for calcium hydroxycitrate
relevant to its handling and disposal.

Property Value Significance for Disposal
Unique identifier for the
CAS Number 921226-01-9[2] _
chemical substance.
) ] Prone to dust generation;
Physical State Solid (powder) ) ]
requires careful handling.
o Prohibits disposal via the
Solubility in Water Insoluble[1]

sanitary sewer system.

Generally considered non-

hazardous.[3] One source Dictates the required level of
Hazard Classification indicates potential for skin, PPE and the non-hazardous

eye, and respiratory irritation. waste disposal pathway.

[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
calcium hydroxycitrate.
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Calcium Hydroxycitrate Disposal Protocol

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)
Consider Respirator for Dust

l

< Bulk >= Bulk

( )
l

] Step 3b: Use original container or
er

Step 3a: Sweep into a transfer to a larger sealable container
sealable, labeled contain : .
in a ventilated area

~, 7

Step 4. Label Container
'‘Non-Hazardous Waste - Calcium Hydroxycitrate'

Step 5: Store in Designated
Waste Accumulation Area

l

[Step 6: Arrange for DisposaD

via Institutional EHS

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of calcium hydroxycitrate.
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Disclaimer: This document provides general guidance. Always consult your institution's specific
waste management policies and procedures, as well as local, state, and federal regulations. If
you are unsure about any aspect of the disposal process, contact your Environmental Health
and Safety (EHS) department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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